Cas no 1183510-28-2 (2-Fluoro-4-(naphthalen-2-YL)benzoic acid)

• Product Name: 2-Fluoro-4-(naphthalen-2-YL)benzoic acid
• CAS No: 1183510-28-2
• MF: C₁₇H₁₁FO₂
• MW: 266.266448259354
• MDL: MFCD18320907
• CID: 2615727
• Update Time: 2025-05-24

2-Fluoro-4-(naphthalen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-naphthalen-2-ylbenzoic acid
• 2-FLUORO-4-(NAPHTHALEN-2-YL)BENZOIC ACID
• 2-Fluoro-4-(naphthalen-2-YL)benzoic acid

• MDL： MFCD18320907
• Inchi： 1S/C17H11FO2/c18-16-10-14(7-8-15(16)17(19)20)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20)
• InChI Key： MTLRDFRUAGAMAH-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 2-Fluoro-4-(naphthalen-2-YL)benzoic acid

Introduction to 2-Fluoro-4-(naphthalen-2-YL)benzoic acid (CAS No. 1183510-28-2)

2-Fluoro-4-(naphthalen-2-YL)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1183510-28-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a fluoro substituent at the 2-position and a naphthalen-2-yl group at the 4-position, which endows it with unique chemical properties and potential biological activities. The structural configuration of this compound makes it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing unmet medical needs.

The synthesis of 2-Fluoro-4-(naphthalen-2-YL)benzoic acid involves a series of well-established organic reactions, including condensation, fluorination, and coupling processes. The presence of the fluoro group enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Additionally, the naphthalen-2-yl moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-Fluoro-4-(naphthalen-2-YL)benzoic acid with various biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases. Furthermore, its structural similarity to known pharmacophores allows for structural optimization to enhance its therapeutic profile.

In vitro studies have demonstrated that 2-Fluoro-4-(naphthalen-2-YL)benzoic acid demonstrates moderate activity against several disease-related targets. For instance, preliminary experiments indicate that it may interfere with the activity of cyclooxygenase (COX)-2, a key enzyme in prostaglandin synthesis associated with pain and inflammation. The fluoro substitution at the 2-position appears to modulate the electronic properties of the aromatic ring, thereby influencing its interactions with biological macromolecules.

The pharmacokinetic properties of 2-Fluoro-4-(naphthalen-2-YL)benzoic acid are also of considerable interest. Animal models have shown that this compound exhibits reasonable oral bioavailability and moderate tissue distribution, suggesting potential for systemic therapeutic applications. Additionally, its metabolic stability suggests that it may have a prolonged half-life compared to structurally similar compounds, which could reduce dosing frequency.

One of the most exciting aspects of 2-Fluoro-4-(naphthalen-2-YL)benzoic acid is its versatility as a chemical scaffold. Researchers have explored derivatives of this compound with modifications at various positions on the aromatic rings, leading to novel analogs with enhanced or altered biological activities. These modifications have revealed insights into structure-function relationships, guiding future drug design efforts.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms introduced at strategic positions in molecules can significantly alter their pharmacological properties. In 2-Fluoro-4-(naphthalen-2-YL)benzoic acid, the fluorine atom at the 2-position appears to contribute to its lipophilicity and metabolic resistance, which are desirable traits in drug candidates. This highlights the importance of fluorine chemistry in developing next-generation pharmaceuticals.

Current research is focused on expanding the therapeutic applications of 2-Fluoro-4-(naphthalen-2-YL)benzoic acid by exploring its potential in treating neurological disorders. Preliminary data suggest that this compound may interact with neurotransmitter receptors, offering a new approach to managing conditions such as Alzheimer's disease and Parkinson's disease. Further investigation is needed to fully elucidate these mechanisms and validate their clinical relevance.

The development of novel synthetic methodologies for 2-Fluoro-4-(naphthalen-2-YL)benzoic acid is another area of active research. Efficient synthetic routes not only reduce production costs but also enable rapid access to libraries of derivatives for high-throughput screening. Advances in flow chemistry and green solvent systems have made it possible to synthesize this compound and its analogs in a more sustainable and scalable manner.

The regulatory landscape for new drug candidates like 2-Fluoro-4-(naphthalen-2-YL)benzoic acid is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and pharmacokinetics before approving a new drug for clinical use. Researchers must navigate these requirements carefully to bring promising compounds like this one from bench to market.

In conclusion, 2 - Fluoro - 4 - ( naphthalen - 2 - YL ) benzoic acid ( CAS No . 1183510 - 28 - 2 ) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas . Its unique structural features , coupled with promising preclinical data , make it an exciting candidate for further development . As research continues , we can expect more insights into its mechanisms of action and new opportunities for medical innovation .